![molecular formula C6H9N2NaO4 B6169260 sodium 5-(carbamoylamino)-5-oxopentanoate CAS No. 2416235-21-5](/img/no-structure.png)
sodium 5-(carbamoylamino)-5-oxopentanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Compounds like “sodium 5-(carbamoylamino)-5-oxopentanoate” typically belong to the class of organic compounds known as carboxylic acids and derivatives. These are compounds containing a functional group consisting of a carbonyl (a carbon-oxygen double bond) and a hydroxyl (a carbon-oxygen single bond) group, or a derivative thereof .
Synthesis Analysis
The synthesis of such compounds often involves reactions like carbamoylation, which is a process that introduces a carbamoyl group into a molecule . The exact synthesis process would depend on the specific structure and functional groups present in the compound.Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. Tools like MolView and ChemSpider can be used to visualize the 3D structure of a molecule based on its chemical formula .Chemical Reactions Analysis
The chemical reactions involving a compound can be studied using various techniques such as spectroscopy, chromatography, and electrochemical analysis . The exact reactions would depend on the specific structure and functional groups present in the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be analyzed using various techniques such as thermal analysis, spectroscopy, and chromatography. These can provide information on properties like melting point, boiling point, solubility, and reactivity .Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis of sodium 5-(carbamoylamino)-5-oxopentanoate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "Sodium hydroxide (NaOH)", "5-oxopentanoic acid", "N,N'-carbonyldiimidazole (CDI)", "Ammonia (NH3)", "Sodium bicarbonate (NaHCO3)", "Ethyl acetate (EtOAc)", "Methanol (MeOH)", "Diethyl ether (Et2O)" ], "Reaction": [ "Step 1: 5-oxopentanoic acid is reacted with N,N'-carbonyldiimidazole (CDI) in the presence of sodium bicarbonate (NaHCO3) and ethyl acetate (EtOAc) to form 5-(carbonylimino)-5-oxopentanoic acid.", "Step 2: The resulting 5-(carbonylimino)-5-oxopentanoic acid is then treated with ammonia (NH3) in methanol (MeOH) to form 5-(carbamoylamino)-5-oxopentanoic acid.", "Step 3: Finally, the 5-(carbamoylamino)-5-oxopentanoic acid is neutralized with sodium hydroxide (NaOH) to form the desired product, sodium 5-(carbamoylamino)-5-oxopentanoate.", "Overall reaction: 5-oxopentanoic acid + CDI + NaHCO3 + EtOAc + NH3 + MeOH + NaOH → sodium 5-(carbamoylamino)-5-oxopentanoate + byproducts" ] } | |
CAS RN |
2416235-21-5 |
Product Name |
sodium 5-(carbamoylamino)-5-oxopentanoate |
Molecular Formula |
C6H9N2NaO4 |
Molecular Weight |
196.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.